Cas no 1361829-98-2 (Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1361829-98-2
• MF: C₁₂H₁₃F₅N₂O₂
• MW: 312.235840559006
• CID: 4932374
• Update Time: 2025-06-13

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H13F5N2O2/c1-2-21-9(20)4-7-6(5-18)3-8(11(13)14)19-10(7)12(15,16)17/h3,11H,2,4-5,18H2,1H3
• InChI Key： PLRABUGJQUEMDN-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OCC)=C(CN)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate

Research Brief on Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS: 1361829-98-2)

The compound Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS: 1361829-98-2) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This fluorinated pyridine derivative combines multiple functional groups that confer distinctive physicochemical properties, making it particularly interesting for drug discovery efforts targeting challenging biological pathways.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The presence of both difluoromethyl and trifluoromethyl groups at strategic positions on the pyridine ring enhances the molecule's metabolic stability while maintaining favorable lipophilicity parameters. Researchers at several major pharmaceutical companies have incorporated this scaffold into their lead optimization programs for oncology and inflammatory diseases.

A 2023 publication in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective JAK3 inhibitors. The research team utilized Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate as a core building block, capitalizing on its ability to form critical hydrogen bond interactions with the kinase's hinge region while the fluorinated groups improved cell permeability and target engagement.

Structural activity relationship (SAR) studies have revealed that modifications at the aminomethyl position of this compound can dramatically influence both potency and selectivity profiles. The ethyl acetate moiety provides an excellent handle for further derivatization, enabling rapid exploration of chemical space during lead optimization phases. Several patent applications filed in 2024 suggest growing pharmaceutical interest in this chemical scaffold.

From a synthetic chemistry perspective, recent advances have improved the production scalability of 1361829-98-2. A continuous flow chemistry approach published in Organic Process Research & Development achieved an 82% yield with significantly reduced purification requirements compared to batch processes. These manufacturing improvements address previous challenges associated with the introduction of multiple fluorine atoms in a regioselective manner.

Ongoing preclinical investigations are exploring the compound's potential beyond kinase inhibition. Preliminary data suggest possible applications in targeted protein degradation (PROTACs) and covalent inhibitor development, where the reactive aminomethyl group can serve as an attachment point for various warheads or linker moieties. Researchers anticipate these directions may yield first-in-class therapeutics within the next 3-5 years.

The safety profile of this compound has been evaluated in recent toxicology studies, showing favorable characteristics at pharmacologically relevant concentrations. Metabolic stability assays indicate resistance to common cytochrome P450-mediated degradation pathways, potentially translating to improved pharmacokinetic properties in drug candidates derived from this scaffold.

As the field progresses, researchers are particularly interested in exploring chiral derivatives of 1361829-98-2, as the introduction of stereocenters could unlock additional selectivity advantages. Computational modeling studies predict that such modifications may enable discrimination between closely related biological targets, addressing a key challenge in precision medicine development.